Cas no 1541575-29-4 (1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1541575-29-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6368747
• PubChem ID: 83487485
• Update Time: 2025-05-28

1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 1541575-29-4
• EN300-1806201

• Inchi： 1S/C14H18O3/c1-9-5-6-11(17-4)10(7-9)14(12(15)16)8-13(14,2)3/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： YSGPHVBYCMRALG-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C)C=CC=2OC)CC1(C)C)=O

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Research Briefing on 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1541575-29-4)

1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS: 1541575-29-4) is a cyclopropane derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for further research.

The synthesis of 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves multi-step organic reactions, including cyclopropanation and subsequent functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. The compound's stability under physiological conditions has also been evaluated, with results indicating favorable pharmacokinetic properties for potential therapeutic use.

Pharmacological studies have revealed that 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid exhibits notable bioactivity, particularly in modulating specific enzymatic pathways. Preliminary in vitro assays demonstrate its efficacy in inhibiting key enzymes involved in inflammatory and oxidative stress responses. These findings suggest its potential as a lead compound for developing novel anti-inflammatory or neuroprotective agents.

Recent in vivo studies have further explored the compound's therapeutic potential. Animal models of chronic inflammation and neurodegenerative diseases have shown promising results, with the compound demonstrating significant reduction in biomarkers associated with disease progression. These outcomes highlight its potential for clinical translation, though further optimization and safety profiling are required.

In conclusion, 1-(2-methoxy-5-methylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a compelling area of research in chemical biology. Its unique structure and promising pharmacological profile warrant continued investigation. Future studies should focus on elucidating its precise mechanism of action, optimizing its synthetic pathway, and evaluating its efficacy in more complex disease models. This compound holds significant potential for contributing to the development of next-generation therapeutics.